Tert-butyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H26N2O4/c1-5-23-15-8-6-14(7-9-15)16(21)19-10-12-20(13-11-19)17(22)24-18(2,3)4/h6-9H,5,10-13H2,1-4H3
• InChI Key: AIOUTKMUZPFILX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Tert-butyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate is a derivative of N-Boc piperazine. It is also known as tert-Butyl piperazine-1-carboxylate. The empirical formula is C9H18N2O2.

Scientific Research Applications

• Synthesis and Characterization :

  • Researchers have synthesized various derivatives of tert-butyl piperazine-1-carboxylate and characterized them using techniques such as LCMS, NMR, IR, and CHN elemental analysis. The crystal structures of these compounds have been studied using X-ray diffraction, revealing details about their molecular architecture and intermolecular interactions (Sanjeevarayappa et al., 2015), (Kulkarni et al., 2016), (Ya-hu, 2010).

• Biological Evaluation :

  • Some derivatives have been evaluated for their biological activities, including antibacterial and anthelmintic activities. For example, a study found that a specific tert-butyl piperazine-1-carboxylate derivative exhibited moderate anthelmintic activity (Sanjeevarayappa et al., 2015). Another study assessed the antibacterial and antifungal activities of similar compounds against several microorganisms, finding them to be moderately active (Kulkarni et al., 2016).

• Molecular Structure Analysis :

  • Detailed molecular structure analyses of these compounds have been performed. Studies have discussed the conformation and crystal packing of these molecules, providing insights into their potential chemical reactivity and interactions (Mamat et al., 2012).

• Potential Applications in Material Science :

  • While not directly related to tert-butyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate, some research on related compounds has investigated applications in material science, such as the stabilization of diesel fuel (Koshelev et al., 1996).

• Chemical Reactivity and Synthetic Applications :

  • Studies have also explored the chemical reactivity of tert-butyl phenylazocarboxylates, a related group of compounds, discussing their use in synthetic organic chemistry for various reactions (Jasch et al., 2012).

Safety and Hazards

Tert-butyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Piperazine and N-Boc piperazine and their simple derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These derived compounds have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities. Therefore, the future directions of tert-butyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate could involve its use in the synthesis of these types of compounds.